Cas no 647863-02-3 (2-(Trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine)

• Product Name: 2-(Trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
• CAS No: 647863-02-3
• MF: C₈H₈F₃N₃
• MW: 203.16443157196
• MDL: MFCD09834994
• CID: 1036811
• PubChem ID: 18456517
• Update Time: 2025-06-12

2-(Trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
• 2-Trifluoromethyl-5,6,7,8-tetrahydro-pyrido[3,4-d]pyrimidine
• 5,6,7,8-tetrahydro-2-(trifluoromethyl)-Pyrido[3,4-d]pyrimidine hydrochloride
• NULL
• 2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-ol
• 2-(trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride
• AB53037
• CTK8J8497
• SureCN1497107
• AM807405
• J-506660
• DB-347342
• CS-0092012
• 5,6,7,8-TETRAHYDRO-2-(TRIFLUOROMETHYL)-PYRIDO[3,4-D]PYRIMIDINE
• DB-349712
• 647863-02-3
• SCHEMBL1620576
• DTXSID90594029
• AB53033
• 737754-25-5
• AKOS016013484

• MDL： MFCD09834994
• Inchi： 1S/C8H8F3N3/c9-8(10,11)7-13-3-5-1-2-12-4-6(5)14-7/h3,12H,1-2,4H2
• InChI Key： OOHUOYPEBUGEJR-UHFFFAOYSA-N
• SMILES： FC(C1=NC=C2C(CNCC2)=N1)(F)F

Computed Properties

• Exact Mass: 203.06703175g/mol
• Monoisotopic Mass: 203.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-(Trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine

Comprehensive Overview of 2-(Trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine (CAS No. 647863-02-3)

2-(Trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine (CAS No. 647863-02-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group and a tetrahydropyrido[3,4-d]pyrimidine scaffold makes this compound a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic disorders.

The compound's CAS number 647863-02-3 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documents. Its molecular structure, featuring a pyrimidine ring fused with a piperidine moiety, offers versatility in chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability has led to its inclusion in high-throughput screening libraries, where it serves as a building block for novel compounds with potential applications in oncology and neurology.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity. 2-(Trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine exemplifies this trend, as the CF3 group improves its pharmacokinetic profile. This characteristic aligns with the growing focus on fluorinated pharmaceuticals, a hot topic in medicinal chemistry. Industry experts frequently search for terms like "trifluoromethyl pyrimidine derivatives" and "CAS 647863-02-3 applications," reflecting the compound's relevance in cutting-edge research.

The synthesis of 2-(Trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to optimize yield and purity. These methods are frequently discussed in academic forums and patent literature, underscoring the compound's industrial significance. Additionally, its role in fragment-based drug design has been highlighted in several studies, making it a subject of interest for computational chemists and molecular modelers.

From an environmental perspective, the compound's stability and low toxicity profile make it a preferable choice for sustainable chemistry initiatives. Researchers are investigating its biodegradability and potential use in green chemistry applications, addressing the increasing demand for eco-friendly synthetic routes. This aligns with global trends toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

In summary, 2-(Trifluoromethyl)-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine (CAS No. 647863-02-3) represents a versatile and valuable compound in modern chemical research. Its structural features, combined with its applicability in drug discovery and agrochemical development, ensure its continued prominence in scientific literature. As the industry evolves, this compound is poised to play a pivotal role in addressing challenges related to drug efficacy, selectivity, and environmental impact.